![molecular formula C8H16N2 B2363519 6-Methyl-2,6-diaza-spiro[3.5]nonane CAS No. 1086395-44-9](/img/structure/B2363519.png)
6-Methyl-2,6-diaza-spiro[3.5]nonane
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Description
Molecular Structure Analysis
The molecular structure of “6-Methyl-2,6-diaza-spiro[3.5]nonane” is represented by the InChI Code: 1S/C8H16N2.2ClH/c1-10-4-2-3-8 (7-10)5-9-6-8;;/h9H,2-7H2,1H3;2*1H . The molecular weight is 213.15 .Physical And Chemical Properties Analysis
The physical form of “this compound” is a white to yellow solid . The compound’s CAS Number is 2306260-90-0 .Scientific Research Applications
Polytopal Equilibrium in Spiroarsoranes : A study on spiroarsoranes, which are structurally similar to 6-Methyl-2,6-diaza-spiro[3.5]nonane, demonstrated polytopal Δ↔Λ equilibrium through HPLC and NMR studies. This research provides insights into the stereochemical properties of spiro compounds, relevant to this compound (Tapia-Benavides et al., 2010).
Synthesis of Polyhedral Compounds : Alternative methods for synthesizing 2-spiro-substituted 6-hydroxy-5,7-dimethyl-1,3-diazaadamantanes were developed, highlighting synthetic routes applicable to similar spiro compounds (Aghajanian et al., 2003).
Rhodium(II)-Carbenoid C–H Insertion Reactions : This study explored the synthesis of α,β′-dioxospirane systems, including spiro[4.4]nonane derivatives, using Rhodium(II)-carbenoid C–H insertions, which could be relevant to the synthesis of this compound (Aburel et al., 2000).
IR and Raman Studies of Spirohydantoins : The study of IR and Raman spectra of diazabicyclo nonane spirohydantoins provided insights into their solid-state and solution structures, which could be extrapolated to the study of this compound (Bellanato & Galvez, 1983).
Synthesis of Spiro[4.4]nonane Skeleton : This research described the synthesis of the spiro[4.4]nonane skeleton via palladium-catalyzed domino cyclization, which is relevant to the synthesis and study of compounds like this compound (Doi et al., 2007).
properties
IUPAC Name |
6-methyl-2,6-diazaspiro[3.5]nonane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-10-4-2-3-8(7-10)5-9-6-8/h9H,2-7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCFBNCONEUWPDT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2(C1)CNC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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